Cas no 893737-37-6 (Benzoic acid,3-(2,3-dihydro-1,4-benzodioxin-6-yl)-)

Benzoic acid,3-(2,3-dihydro-1,4-benzodioxin-6-yl)- structure
893737-37-6 structure
Product Name:Benzoic acid,3-(2,3-dihydro-1,4-benzodioxin-6-yl)-
CAS No:893737-37-6
MF:C16H12O3
MW:252.264684677124
CID:714673
Update Time:2024-01-31

Benzoic acid,3-(2,3-dihydro-1,4-benzodioxin-6-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-(2,3-dihydro-1,4-benzodioxin-6-yl)-
    • 3-(1-OXO-2,3-DIHYDROINDEN-5-YL)BENZOIC ACID
    • 3-(2,3-Dihydrobenzo[1,4]dioxin-6-yl)benzoic acid
    • 3-(2-Oxo-2,3-dihydrobenzothiazol-6-yl)benzoic acid
    • 3-(3-Oxo-2,3-dihydroinden-5-yl)benzoic acid
    • 3-(3-Oxo-3,4-dihydro-2H-benzothiazin-7-yl)benzoic acid
    • 3-(4-Oxo-chromen-6-yl)benzoic acid
    • Benzoic acid,3-(2,3-dihydro-1,4-benzodioxin-6-yl)
    • Inchi: 1S/C16H12O3/c17-15-7-5-12-8-11(4-6-14(12)15)10-2-1-3-13(9-10)16(18)19/h1-4,6,8-9H,5,7H2,(H,18,19)
    • InChI Key: GAUHMWDFTBRSQN-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC(C2C=CC3=C(C=2)CCC3=O)=C1

Computed Properties

  • Exact Mass: 252.07900
  • Monoisotopic Mass: 252.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54.4A^2

Experimental Properties

  • PSA: 54.37000
  • LogP: 3.18070
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